2-[(7-Acetamido-2-oxochromen-4-yl)methylsulfanyl]benzoic acid

• IUPAC Name: 2-[(7-acetamido-2-oxochromen-4-yl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C19H15NO5S/c1-11(21)20-13-6-7-14-12(8-18(22)25-16(14)9-13)10-26-17-5-3-2-4-15(17)19(23)24/h2-9H,10H2,1H3,(H,20,21)(H,23,24)
• InChI Key: CTYUFQOCNJAHNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)CSC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H15NO5S
• Molecular Weight: 369.4 g/mol

Description

2-[(7-Acetamido-2-oxochromen-4-yl)methylsulfanyl]benzoic acid, commonly known as AMBSB, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological applications. AMBSB has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of AMBSB is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and survival. Specifically, AMBSB has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II leads to DNA damage and cell death, which may explain the anticancer activity of AMBSB.
Biochemical and Physiological Effects
In addition to its anticancer activity, AMBSB has been shown to have other biochemical and physiological effects. For example, AMBSB has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that AMBSB may have potential as a treatment for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of AMBSB is its synthetic nature, which allows for easy and consistent production. Additionally, AMBSB has been shown to be stable under various conditions, making it suitable for use in lab experiments. However, one limitation of AMBSB is its relatively limited study in vivo, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for the study of AMBSB. One potential area of research is the investigation of the pharmacokinetics and pharmacodynamics of AMBSB in vivo. This would provide valuable information on the safety and efficacy of AMBSB as a therapeutic agent. Additionally, further studies on the mechanism of action of AMBSB may provide insights into its potential use in the treatment of other diseases beyond cancer and neurological disorders. Finally, the development of novel derivatives of AMBSB may lead to the discovery of even more potent and selective anticancer agents.

Synthesis Methods

The synthesis of AMBSB involves the reaction of 7-hydroxy-4-chromone with 2-bromo-1-(methylthio)benzene in the presence of a base. The resulting intermediate is then treated with acetic anhydride to obtain the final product. The synthesis of AMBSB has been optimized for high yield and purity, making it suitable for further studies.

Scientific Research Applications

AMBSB has been studied for its potential pharmacological applications, particularly as an anticancer agent. In vitro studies have shown that AMBSB inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. AMBSB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that AMBSB may have potential as a novel anticancer drug.